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Compound of Interest

Compound Name: 8-Quinolineboronic acid

Cat. No.: B050118

An In-depth Technical Guide to 8-Quinolineboronic Acid: Molecular Structure and Reactivity

Abstract

8-Quinolineboronic acid is a versatile heterocyclic organic compound widely utilized in
medicinal chemistry, materials science, and organic synthesis. Its unique structure, combining
a quinoline core with a reactive boronic acid moiety, makes it a valuable building block for
creating complex molecules. This guide provides a detailed overview of its molecular structure,
physicochemical properties, and key reactivity, with a focus on its application in palladium-
catalyzed cross-coupling reactions and sensor development. Detailed experimental protocols
and visual diagrams are provided to support researchers and professionals in its practical
application.

Molecular Structure and Physicochemical
Properties

8-Quinolineboronic acid consists of a quinoline ring system substituted with a boronic acid
group (-B(OH)z2) at the 8-position.[1][2] The quinoline nitrogen atom can act as a ligand for
metal coordination, while the boronic acid group provides a site for various chemical
transformations.[1][3]

Structural Details

« Chemical Formula: CoHsBNO2[1][2][4][5]
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Molecular Weight: 172.98 g/mol [1][2][4][6][7]

CAS Number: 86-58-8[1][4][5][6]

SMILES: OB(O)clcccc2ceencl2[1][4]

INChl Key: KXJISKYICDAICD-UHFFFAOYSA-N[1][2][3]

Physicochemical Data

The key physicochemical properties of 8-quinolineboronic acid are summarized in the table
below. This data is essential for determining appropriate storage, handling, and reaction
conditions.

Property Value Reference

White to yellow or beige
Appearance _ [11[71[8]
crystalline powder

Melting Point >300 °C (decomposes) [4107118]
Solubility Soluble in Methanol [71[8]
pKa (Predicted) 4.61 +£0.30 [71[8]
logP (Predicted) 1.15 [3]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 1 [2][3]

Reactivity and Key Applications

The reactivity of 8-quinolineboronic acid is dominated by the boronic acid functional group
and influenced by the quinoline ring. It is a key reactant in several important organic reactions.

Suzuki-Miyaura Cross-Coupling
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The most prominent application of 8-quinolineboronic acid is in the Suzuki-Miyaura reaction,
a palladium-catalyzed cross-coupling of an organoboron compound with an organohalide.[1][3]
[9] This reaction is a powerful tool for forming carbon-carbon bonds, particularly for
synthesizing biaryl and heteroaryl compounds.[1][3][10] The reactivity of the halide partner
typically follows the order: | > Br > OTf >> CI.[10][11]

Ligand Design and Catalysis

The presence of the quinoline nitrogen allows 8-quinolineboronic acid to function as a
bidentate ligand. The nitrogen atom can coordinate with a metal center, while the boronic acid
moiety offers an additional binding site, making it useful in the development of novel catalysts
and metal-organic frameworks (MOFs).[1][3]

Fluorescent Sensors

Quinoline derivatives are known for their photophysical properties.[1][3] The boronic acid group
has a strong affinity for cis-diols, such as those found in saccharides (sugars).[1][3] This
interaction forms the basis for designing fluorescent sensors that can detect biologically
important molecules like carbohydrates.[1][12] It is also used in sensors for detecting strong
Lewis bases, such as fluoride and cyanide anions.[12][13]

Other Reactions

8-Quinolineboronic acid is also a reactant in other significant transformations, including:

e C-H and C-S Bond Activations: It participates in reactions that form new bonds at otherwise
unreactive C-H and C-S positions.[6]

o Copper-Catalyzed Azidation: It can undergo azidation in the presence of a copper catalyst
and sodium azide.

o Pharmaceutical Synthesis: It serves as a crucial building block in medicinal chemistry for
preparing bioactive molecules and potential drug candidates.[1][3][9]

Visualizing Structure and Reactivity

Diagrams are essential for understanding the molecular structure, reaction mechanisms, and
experimental processes involving 8-quinolineboronic acid.
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Pd(0) Catalyst

Organohalide (Rl-X>

Oxidative Addition

8-Quinolineboronic Acid (RZ-B(OH)2)>

Base (e.g., KsPOa) >

Catalyst
Regeneration

Transmetalation

Reductive Elimination
Product (R*-R2) >
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E:ombine aryl halide, 8-quinolineboronic acid]

and base in a flask.

'

Evacuate and backfill the flask
with inert gas (e.g., Argon).

'

Gdd degassed solvent (e.g., THF/\NaterD

and Pd catalyst.

'

Heat the mixture (e.g., 70-100 °C)
and stir for 18-24 hours.

'

Monitor reaction progress
by TLC or LC-MS.

'

Work-up: Cool, dilute with ethyl acetate,
wash with water and brine.

'

Dry the organic layer, filter,
and concentrate under vacuum.

'

Purify the crude product via
flash column chromatography.

End: Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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